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Compound of Interest

Compound Name: Butyl levulinate

Cat. No.: B1584551 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides immediate, essential safety and logistical

information for the handling and disposal of Butyl levulinate, a combustible liquid that can

cause skin and eye irritation.[1][2][3] Adherence to these procedural guidelines is critical for

maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against the

hazards associated with Butyl levulinate. The following table summarizes the required PPE

for various situations.

Situation Required PPE

Routine Handling & Transfer

Chemical-resistant gloves (Nitrile, Neoprene, or

Butyl)[4][5][6][7], Tightly fitting safety goggles

with side-shields[1][2][3][8], Lab coat or

chemical-resistant apron[4]

Risk of Splashing All routine handling PPE, Face shield[4]

Inadequate Ventilation
All routine handling PPE, Full-face respirator

with organic vapor cartridge[1][4]

Fire Emergency
Self-contained breathing apparatus (SCBA) and

full protective gear[4][8]
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Operational Plan: Step-by-Step Handling Procedure
Following a systematic operational plan minimizes the risk of exposure and accidents.

1. Preparation:

Ensure the work area is well-ventilated, utilizing local exhaust ventilation if necessary.[1][2][4]

Verify that an eyewash station and safety shower are readily accessible.[2]

Inspect all PPE for integrity before use.[1]

Remove all potential ignition sources from the handling area.[1][2]

2. Handling and Transfer:

Don the appropriate PPE as outlined in the table above.

Use non-sparking tools for all operations.[1][2]

Avoid direct contact with skin and eyes.[1][2][4]

Keep containers tightly closed when not in use.[1][2][4]

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][3][8]

Remove contaminated clothing.[2][4]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.[1]

[2][3] Seek medical attention.[1][2][3]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[2][8]

Ingestion: Rinse mouth with water. Do not induce vomiting.[1][2] Seek immediate medical

attention.[1][2]

4. Storage:
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Store Butyl levulinate in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

[2][4]

Keep away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents.[2][3][8]

Disposal Plan: Waste Management Protocol
Proper disposal of Butyl levulinate and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Chemical Waste:

Butyl levulinate waste should be collected in a designated, properly labeled, and sealed

container.

Disposal must be carried out by a licensed chemical destruction facility, which may involve

controlled incineration with flue gas scrubbing.[1]

Do not discharge Butyl levulinate into sewer systems.[1]

2. Contaminated PPE and Materials:

All disposable PPE (gloves, etc.) and any materials used to clean up spills (e.g., absorbent

pads) that have come into contact with Butyl levulinate should be treated as hazardous

waste.

Place contaminated materials in a sealed container, label it appropriately, and dispose of it

according to institutional and local regulations.[1]

3. Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent.[1]

The rinsate should be collected and disposed of as chemical waste.[1]

After rinsing, the container can be offered for recycling or reconditioning, or punctured to

prevent reuse and disposed of in a sanitary landfill.[1]
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Quantitative Data Summary
Parameter Value Reference

Flash Point 91 - 92.22 °C (195.8 - 198 °F) [2][4]

Boiling Point 106-108 °C at 5.5 mmHg [4]

Density 0.974 g/mL at 25 °C [4]

Hazards

H315: Causes skin irritation,

H319: Causes serious eye

irritation

[1]

Visual Workflow for Handling Butyl Levulinate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/59583.pdf
https://www.atamanchemicals.com/butyl-levulinate_u32983/
https://www.atamanchemicals.com/butyl-levulinate_u32983/
https://www.atamanchemicals.com/butyl-levulinate_u32983/
https://www.chemicalbook.com/msds/butyl-levulinate.pdf
https://www.benchchem.com/product/b1584551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Butyl Levulinate
in Well-Ventilated Area

Store in a Cool, Dry,
Well-Ventilated Area

Accidental Spill or Exposure

End of Process

Administer First Aid
(Wash Skin/Eyes, Fresh Air)

Contain and Clean Spill
with Absorbent Material

Dispose of Waste
(Chemical & Contaminated Materials)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Butyl levulinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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